Cas no 1895097-23-0 (5-(5-fluoro-2-methoxy-4-methylphenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(5-fluoro-2-methoxy-4-methylphenyl)-1,2-oxazol-3-amine
• CAS No: 1895097-23-0
• MF: C₁₁H₁₁FN₂O₂
• MW: 222.215646028519
• CID: 6576915
• PubChem ID: 117317560
• Update Time: 2025-07-18

5-(5-fluoro-2-methoxy-4-methylphenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-fluoro-2-methoxy-4-methylphenyl)-1,2-oxazol-3-amine
• 1895097-23-0
• EN300-1760200

• Inchi： 1S/C11H11FN2O2/c1-6-3-9(15-2)7(4-8(6)12)10-5-11(13)14-16-10/h3-5H,1-2H3,(H2,13,14)
• InChI Key： LVCKTRMGRZWFBZ-UHFFFAOYSA-N
• SMILES： FC1=CC(C2=CC(N)=NO2)=C(C=C1C)OC

Computed Properties

• Exact Mass: 222.08045576g/mol
• Monoisotopic Mass: 222.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-(5-fluoro-2-methoxy-4-methylphenyl)-1,2-oxazol-3-amine

Comprehensive Overview of 5-(5-Fluoro-2-Methoxy-4-Methylphenyl)-1,2-Oxazol-3-Amine (CAS No. 1895097-23-0)

5-(5-Fluoro-2-methoxy-4-methylphenyl)-1,2-oxazol-3-amine (CAS No. 1895097-23-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique oxazole core and substituted phenyl ring, is a subject of interest due to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of small-molecule inhibitors and fluorescent probes.

The structural features of 5-(5-fluoro-2-methoxy-4-methylphenyl)-1,2-oxazol-3-amine include a fluoro substituent at the 5-position and a methoxy group at the 2-position of the phenyl ring, which contribute to its electronic properties and reactivity. These modifications make it a valuable intermediate in medicinal chemistry, where tunable aromatic systems are essential for optimizing drug-like properties. Recent studies highlight its utility in structure-activity relationship (SAR) studies, particularly in targeting enzymes or receptors involved in inflammatory pathways.

In the context of green chemistry and sustainable synthesis, CAS No. 1895097-23-0 has been investigated for its compatibility with catalytic methods and microwave-assisted reactions. These approaches align with industry trends toward reducing organic waste and improving atom economy. Additionally, its amine functional group offers versatility for further derivatization, making it a candidate for combinatorial chemistry libraries.

From an analytical perspective, 5-(5-fluoro-2-methoxy-4-methylphenyl)-1,2-oxazol-3-amine is often characterized using NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure its suitability for high-value applications, such as preclinical studies or material coatings. The compound’s stability under various pH conditions is also a topic of ongoing research, particularly for formulations requiring long shelf lives.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Computational models predict its potential as a pharmacophore in designing novel therapeutics for neurological disorders. Furthermore, its lipophilicity and hydrogen-bonding capacity are critical parameters evaluated in quantitative structure-property relationship (QSPR) studies.

In summary, 5-(5-fluoro-2-methoxy-4-methylphenyl)-1,2-oxazol-3-amine (CAS No. 1895097-23-0) represents a multifaceted compound with broad applicability. Its synthesis, properties, and potential uses continue to inspire innovation across scientific disciplines, from drug development to advanced materials. As research progresses, this compound is poised to play a pivotal role in addressing unmet challenges in modern chemistry.